Cas no 1221172-01-5 (2-(Trifluoromethoxy)pyridin-4-amine)

2-(Trifluoromethoxy)pyridin-4-amine is a fluorinated pyridine derivative characterized by the presence of a trifluoromethoxy group at the 2-position and an amine group at the 4-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethoxy substituent, which enhances metabolic stability and influences binding interactions. The amine functionality provides a versatile handle for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural features contribute to improved lipophilicity and bioavailability in target applications. The compound is typically handled under controlled conditions due to its sensitivity.
2-(Trifluoromethoxy)pyridin-4-amine structure
1221172-01-5 structure
Product Name:2-(Trifluoromethoxy)pyridin-4-amine
CAS No:1221172-01-5
MF:C6H5F3N2O
MW:178.111911535263
CID:1093778
PubChem ID:49871141
Update Time:2025-05-21

2-(Trifluoromethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethoxy)pyridin-4-amine
    • 4-Amino-2-(trifluoromethoxy)pyridine
    • AMY17063
    • ROJLSHKWMMUBFU-UHFFFAOYSA-N
    • SB12812
    • DB-292035
    • 4-Pyridinamine, 2-(trifluoromethoxy)-
    • 2-Trifluoromethoxy-pyridin-4-ylamine
    • CS-0080632
    • SCHEMBL2303631
    • EN300-7543044
    • D74234
    • MFCD19690147
    • 1221172-01-5
    • Inchi: 1S/C6H5F3N2O/c7-6(8,9)12-5-3-4(10)1-2-11-5/h1-3H,(H2,10,11)
    • InChI Key: ROJLSHKWMMUBFU-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 178.03539727g/mol
  • Monoisotopic Mass: 178.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.1Ų

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Additional information on 2-(Trifluoromethoxy)pyridin-4-amine

2-(Trifluoromethoxy)pyridin-4-amine: A Comprehensive Overview

The compound with CAS No. 1221172-01-5, commonly referred to as 2-(Trifluoromethoxy)pyridin-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethoxy group at the 2-position and an amine group at the 4-position. Its chemical formula is C6H4F3NO, and it exhibits a molecular weight of 169.06 g/mol.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Trifluoromethoxy)pyridin-4-amine through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for applications in drug discovery and material synthesis. The compound's ability to act as both a nucleophile and an electrophile makes it versatile in chemical transformations.

In terms of pharmacological applications, 2-(Trifluoromethoxy)pyridin-4-amine has shown promising results in preliminary studies as a potential lead compound for anti-inflammatory and anti-cancer drug development. Its trifluoromethoxy group contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, the amine group at the 4-position allows for easy functionalization, enabling researchers to explore various analogs with enhanced therapeutic potential.

The compound's electronic properties also make it an attractive candidate for use in organic electronics. Recent studies have demonstrated its ability to act as an electron-deficient acceptor in donor-acceptor systems, which is essential for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Its high electron affinity and stability under ambient conditions make it a valuable component in next-generation electronic materials.

In addition to its chemical applications, 2-(Trifluoromethoxy)pyridin-4-amine has been explored for its role in catalysis. Its ability to coordinate with metal centers has led to its use as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes. This versatility underscores its importance as a building block in modern chemical synthesis.

From an environmental perspective, the synthesis and application of 2-(Trifluoromethoxy)pyridin-4-amine have been optimized to minimize ecological impact. Researchers have developed greener synthesis routes that reduce waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 2-(Trifluoromethoxy)pyridin-4-amine (CAS No. 1221172-01-5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceuticals, materials science, and catalysis.

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